Coaxial electrospinning with organic solvent for controlling the size of self-assembled nanoparticles†
Chemical Communications Pub Date: 2010-11-24 DOI: 10.1039/C0CC03521A
Abstract
We show that coaxial
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